Cas no 444815-14-9 (Benzoic acid, 4-(2-oxo-1-piperidinyl)-, ethyl ester)

Benzoic acid, 4-(2-oxo-1-piperidinyl)-, ethyl ester structure
444815-14-9 structure
Product Name:Benzoic acid, 4-(2-oxo-1-piperidinyl)-, ethyl ester
CAS No:444815-14-9
MF:C14H17NO3
MW:247.289684057236
CID:3165552
PubChem ID:52562672
Update Time:2025-04-21

Benzoic acid, 4-(2-oxo-1-piperidinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(2-oxo-1-piperidinyl)-, ethyl ester
    • SCHEMBL14686859
    • ETHYL4-(2-OXOPIPERIDIN-1-YL)BENZOATE
    • HS-5166
    • ETHYL 4-(2-OXOPIPERIDIN-1-YL)BENZOATE
    • QFUWJVIKZLYLFV-UHFFFAOYSA-N
    • 444815-14-9
    • N-(4-Ethoxycarbonylphenyl)-2-piperidone
    • MDL: MFCD15528007
    • Inchi: 1S/C14H17NO3/c1-2-18-14(17)11-6-8-12(9-7-11)15-10-4-3-5-13(15)16/h6-9H,2-5,10H2,1H3
    • InChI Key: QFUWJVIKZLYLFV-UHFFFAOYSA-N
    • SMILES: O=C1CCCCN1C1C=CC(C(=O)OCC)=CC=1

Computed Properties

  • Exact Mass: 247.12084340g/mol
  • Monoisotopic Mass: 247.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.6Ų

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